{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride

• IUPAC Name: 5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C8H13N3.2ClH/c9-5-7-6-10-8-3-1-2-4-11(7)8;;/h6H,1-5,9H2;2*1H
• InChI Key: OELZGYYHWYILKM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NC=C2CN)C1.Cl.Cl
• Molecular Formula: C8H15Cl2N3
• Molecular Weight: 224.13 g/mol

Description

“{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride” is a chemical compound. The IUPAC name for this compound is "(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-7-yl)methanamine dihydrochloride".

Molecular Structure Analysis

The InChI code for this compound is "1S/C8H13N3.2ClH/c9-6-7-1-3-11-4-2-10-8(11)5-7;;/h2,4,7H,1,3,5-6,9H2;2*1H". This code provides a detailed description of the molecule’s structure, including the number and arrangement of atoms.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The molecular weight is 224.13.

Scientific Research Applications

{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride has been used in various scientific research applications, including medicinal chemistry, drug discovery, and biological studies. This compound has been shown to have potential as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, this compound has been used as a tool in the study of various biological processes such as protein-protein interactions and enzyme activity.

Mechanism of Action

Target of Action

It’s known that similar compounds, such as 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine derivatives, have shown to exhibit antimicrobial activity . They are also known to silence Gaq proteins , which are a type of G protein-coupled receptors (GPCRs) involved in intracellular signaling .

Mode of Action

For instance, hydrazone derivatives, which can be synthesized from 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide, have shown antimicrobial activity .

Biochemical Pathways

It’s known that similar compounds, such as 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine derivatives, can affect the activity of gaq proteins . Gaq proteins are involved in a plethora of intracellular multistep signaling events .

Result of Action

It’s known that similar compounds, such as 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine derivatives, have shown antimicrobial activity . They are also known to silence Gaq proteins , which could potentially lead to changes in intracellular signaling .

Advantages and Limitations for Lab Experiments

One of the main advantages of using {5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride in lab experiments is its high purity and stability. This compound is relatively easy to synthesize, and its dihydrochloride salt form is highly soluble in water, making it easy to work with in biological assays. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of {5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride in scientific research. One potential direction is the development of this compound as a therapeutic agent for the treatment of various diseases such as cancer and Alzheimer's disease. Additionally, this compound can be used as a tool in the study of various biological processes such as protein-protein interactions and enzyme activity. Furthermore, the development of new synthesis methods for this compound may lead to the discovery of new derivatives with improved biological activity.

Synthesis Methods

The synthesis of {5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}methanamine dihydrochloride involves the reaction of 2-chloro-5-nitropyridine with 1,2-diaminoethane in the presence of a reducing agent such as sodium borohydride. The resulting compound is then treated with hydrochloric acid to obtain the dihydrochloride salt form of the compound. This method has been reported to have a high yield and is relatively simple to perform.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.